Cas no 72668-53-2 (Pyrido[4,3-d]pyrimidine, 4-bromo-2-methyl-)

• Product Name: Pyrido[4,3-d]pyrimidine, 4-bromo-2-methyl-
• CAS No: 72668-53-2
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 1757029
• PubChem ID: 12486368
• Update Time: 2025-04-21

Pyrido[4,3-d]pyrimidine, 4-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine, 4-bromo-2-methyl-
• 4-bromo-2-methylpyrido[4,3-d]pyrimidine
• 72668-53-2

• Inchi： 1S/C8H6BrN3/c1-5-11-7-2-3-10-4-6(7)8(9)12-5/h2-4H,1H3
• InChI Key： MNBOUQPQTNYUSX-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NC=CC2=NC(C)=N1

Computed Properties

• Exact Mass: 222.97458
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67